Cas no 1248951-27-0 (3-2-(4-amino-1H-pyrazol-1-yl)ethylimidazolidine-2,4-dione)

• Product Name: 3-2-(4-amino-1H-pyrazol-1-yl)ethylimidazolidine-2,4-dione
• CAS No: 1248951-27-0
• MF: C₈H₁₁N₅O₂
• MW: 209.205240488052
• CID: 6375135
• PubChem ID: 62138636
• Update Time: 2025-07-08

3-2-(4-amino-1H-pyrazol-1-yl)ethylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(4-amino-1H-pyrazol-1-yl)ethylimidazolidine-2,4-dione
• 2,4-Imidazolidinedione, 3-[2-(4-amino-1H-pyrazol-1-yl)ethyl]-
• 3-(2-(4-Amino-1h-pyrazol-1-yl)ethyl)imidazolidine-2,4-dione
• CS-0349205
• 1248951-27-0
• 3-[2-(4-amino-1H-pyrazol-1-yl)ethyl]imidazolidine-2,4-dione
• EN300-1110612
• AKOS011418934

• Inchi： 1S/C8H11N5O2/c9-6-3-11-12(5-6)1-2-13-7(14)4-10-8(13)15/h3,5H,1-2,4,9H2,(H,10,15)
• InChI Key： HCEKFTNLZIUACH-UHFFFAOYSA-N
• SMILES： C1(=O)NCC(=O)N1CCN1C=C(N)C=N1

Computed Properties

• Exact Mass: 209.09127461g/mol
• Monoisotopic Mass: 209.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• pka: 8.48±0.70(Predicted)

Additional information on 3-2-(4-amino-1H-pyrazol-1-yl)ethylimidazolidine-2,4-dione

3-2-(4-Amino-1H-Pyrazol-1-Yl)Ethylimidazolidine-2,4-Dione: A Comprehensive Overview

3-2-(4-Amino-1H-Pyrazol-1-Yl)Ethylimidazolidine-2,4-Dione, also known by its CAS number 1248951-27-0, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development, catalysis, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its potential as a building block for more complex molecular architectures.

The molecular structure of 3-2-(4-Amino-1H-Pyrazol-1-Yl)Ethylimidazolidine-2,4-Dione is characterized by a fused imidazolidine ring system and a substituted pyrazole moiety. The imidazolidine ring, a five-membered heterocyclic structure, provides a rigid framework that facilitates specific interactions with other molecules. The pyrazole group, on the other hand, introduces additional functional diversity due to its nitrogen-rich aromatic system. This combination makes the compound highly versatile in terms of reactivity and applicability.

Recent research has focused on the synthesis and characterization of this compound under various conditions. For instance, studies have demonstrated that the compound can be synthesized via a multi-component reaction involving an aldehyde, an amine, and a ketone. This approach not only simplifies the synthesis process but also allows for fine-tuning of the product's properties by varying the reaction conditions. Moreover, computational studies have provided insights into the electronic structure of the molecule, revealing its potential as a catalyst in organic transformations.

In terms of applications, 3-2-(4-Amino-1H-Pyrazol-1-Yl)Ethylimidazolidine has shown promise in drug discovery programs targeting various diseases. Its ability to act as a ligand for metal ions makes it a valuable candidate for designing metalloenzyme mimics or chelating agents. Additionally, the compound's stability under physiological conditions suggests its potential use in developing new therapeutic agents with improved bioavailability and efficacy.

The integration of this compound into materials science has also been explored. For example, recent studies have investigated its use as a precursor for constructing coordination polymers and metal organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them ideal for gas storage and separation applications. The ability of 3-Amino-Pyrazole-Ethylimidazolidine to coordinate with metal ions enhances the stability and functionality of these materials.

In conclusion, CAS 1248951-27-based compounds like 3-Amino-Pyrazole-Ethylimidazolidine represent a frontier area of research in contemporary chemistry. Their structural versatility, combined with recent advancements in synthesis and application techniques, positions them as key players in advancing both fundamental and applied sciences. As research continues to uncover new possibilities for these compounds, their impact on fields ranging from medicine to materials science is expected to grow significantly.